Cas no 29140-76-9 (1-Piperazinecarbodithioicacid, 4-methyl-, ethyl ester, hydrochloride (1:1))

• Product Name: 1-Piperazinecarbodithioicacid, 4-methyl-, ethyl ester, hydrochloride (1:1)
• CAS No: 29140-76-9
• MF: C₈H₁₇ClN₂S₂
• MW: 240.816978216171
• CID: 262196
• PubChem ID: 207108
• Update Time: 2025-04-19

1-Piperazinecarbodithioicacid, 4-methyl-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbodithioicacid, 4-methyl-, ethyl ester, hydrochloride (1:1)
• ethyl 4-methylpiperazine-1-carbodithioate,hydrochloride
• 4-Methyl-1-piperazinecarbodithioic acid ethyl ester hydrochloride
• DTXSID20183405
• 29140-76-9
• 1-Piperazinecarbodithioic acid, 4-methyl-, ethyl ester, monohydrochloride

• Inchi： 1S/C8H16N2S2.ClH/c1-3-12-8(11)10-6-4-9(2)5-7-10;/h3-7H2,1-2H3;1H
• InChI Key： JVRJNTPMOYTQOR-UHFFFAOYSA-N
• SMILES： Cl.S(CC)C(N1CCN(C)CC1)=S

Computed Properties

• Exact Mass: 240.05241
• Monoisotopic Mass: 240.052168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9

Experimental Properties

• Boiling Point: 280.8°Cat760mmHg
• Flash Point: 123.6°C
• PSA: 6.48